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Compound of Interest

Compound Name: CysOx2

Cat. No.: B12396751 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

CysOx2 is a reaction-based fluorogenic probe designed for the detection of sulfenic acid, a key

intermediate in redox signaling and oxidative stress. Its ability to selectively react with protein

cysteine sulfenic acids and produce a fluorescent signal makes it a valuable tool in studying

protein oxidation in living cells and complex biological systems.[1][2][3] Proper preparation of

CysOx2 stock solutions is critical for obtaining reliable and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of

CysOx2 stock solutions.

Data Presentation

The following table summarizes the key quantitative data for preparing and using CysOx2
stock solutions.
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Parameter Value Source(s)

Molecular Weight 305.32 g/mol [4]

Primary Solvent
Dimethyl sulfoxide (DMSO),

anhydrous
[2]

Recommended Stock

Concentration
25 mM - 100 mM in DMSO

Storage Temperature -20°C

Storage Conditions
Aliquoted in moisture-free

conditions, protected from light

Excitation Wavelength ~394 nm

Emission Wavelength ~535 nm

Typical Working Concentration
5 µM - 50 µM in aqueous

buffer (e.g., PBS, HEPES)

Experimental Protocol: Preparation of a 25 mM CysOx2 Stock Solution in DMSO

This protocol describes the preparation of a 25 mM stock solution of CysOx2 in anhydrous

dimethyl sulfoxide (DMSO).

Materials:

CysOx2 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered in foil)

Pipette and sterile pipette tips

Vortex mixer

Analytical balance
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Procedure:

Equilibrate CysOx2 to Room Temperature: Before opening, allow the vial of CysOx2 solid

powder to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of moisture, which can affect the stability of the compound.

Weigh CysOx2: Carefully weigh out the desired amount of CysOx2 powder using an

analytical balance. For example, to prepare 1 mL of a 25 mM stock solution, weigh out 7.63

mg of CysOx2 (Molecular Weight = 305.32 g/mol ).

Dissolve in Anhydrous DMSO: Add the appropriate volume of anhydrous DMSO to the

weighed CysOx2 powder. For the example above, add 1 mL of anhydrous DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the CysOx2 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

in dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in amber microcentrifuge tubes or tubes wrapped in aluminum

foil to protect from light.

Storage: Store the aliquoted CysOx2 stock solution at -20°C in a moisture-free environment.

When stored properly, the stock solution should be stable for several months.

Preparation of Working Solutions:

For most cellular and in vitro experiments, the CysOx2 stock solution is diluted in an aqueous

buffer, such as Phosphate-Buffered Saline (PBS) or HEPES buffer, to the final working

concentration. For example, to prepare a 50 µM working solution in 1 mL of buffer, add 2 µL of

the 25 mM stock solution to 998 µL of the desired buffer. It is important to note that the final

concentration of DMSO in the working solution should be kept low (typically less than 1%) to

avoid solvent-induced artifacts.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the preparation of CysOx2 stock and working

solutions.

Stock Solution Preparation Working Solution Preparation

Start Weigh CysOx2 Powder
Equilibrate to RT

Dissolve in Anhydrous DMSO Vortex to Dissolve Aliquot into Light-Protected Tubes Store at -20°C Thaw Stock AliquotFor Immediate Use Dilute in Aqueous Buffer
(e.g., PBS, HEPES) Use in Experiment

Click to download full resolution via product page

Caption: Workflow for the preparation of CysOx2 stock and working solutions.

Cysteine Sulfenic Acid Detection Pathway

The following diagram illustrates the general mechanism of CysOx2 in detecting protein

cysteine sulfenic acid.
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Caption: Simplified signaling pathway for CysOx2-mediated detection of protein sulfenic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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